Cas no 2137440-35-6 (rac-(4aR,8aS)-5,8-dimethyl-octahydro-2H-1,4-benzoxazine)

• Product Name: rac-(4aR,8aS)-5,8-dimethyl-octahydro-2H-1,4-benzoxazine
• CAS No: 2137440-35-6
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 6195497
• PubChem ID: 165453571
• Update Time: 2025-06-15

rac-(4aR,8aS)-5,8-dimethyl-octahydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• rac-(4aR,8aS)-5,8-dimethyl-octahydro-2H-1,4-benzoxazine
• EN300-732184
• 2137440-35-6

• Inchi： 1S/C10H19NO/c1-7-3-4-8(2)10-9(7)11-5-6-12-10/h7-11H,3-6H2,1-2H3/t7?,8?,9-,10+/m1/s1
• InChI Key： NHSJQIDEOJENCS-BMNUFHGDSA-N
• SMILES： CC1CCC(C2C1NCCO2)C

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.3Ų

Additional information on rac-(4aR,8aS)-5,8-dimethyl-octahydro-2H-1,4-benzoxazine

Introduction to Rac-(4aR,8aS)-5,8-dimethyl-octahydro-2H-1,4-benzoxazine (CAS No. 2137440-35-6)

Rac-(4aR,8aS)-5,8-dimethyl-octahydro-2H-1,4-benzoxazine is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2137440-35-6, belongs to the class of benzoxazine derivatives, which are known for their diverse biological activities and potential applications in drug development.

The molecular structure of Rac-(4aR,8aS)-5,8-dimethyl-octahydro-2H-1,4-benzoxazine features a tetrahydropyran ring system fused with a benzoxazine moiety, which contributes to its distinctive chemical behavior. The presence of two stereocenters at the positions 4aR and 8aS makes this compound a racemic mixture, offering insights into the importance of stereochemistry in pharmacological activity. This particular configuration has been the subject of extensive research to understand its interactions with biological targets and potential therapeutic effects.

In recent years, there has been a growing interest in benzoxazine derivatives due to their reported anti-inflammatory, antioxidant, and anticancer properties. The structural features of Rac-(4aR,8aS)-5,8-dimethyl-octahydro-2H-1,4-benzoxazine make it an attractive candidate for further investigation in these areas. Studies have shown that modifications in the benzoxazine ring can significantly alter its biological activity, making it a versatile scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential as a pharmacophore. The combination of the tetrahydropyran ring and the benzoxazine moiety creates a unique chemical environment that can interact with various biological targets. This has led to investigations into its potential role in treating conditions such as neurodegenerative diseases, where precise molecular interactions are crucial for efficacy.

Recent advancements in computational chemistry have enabled researchers to model the interactions of Rac-(4aR,8aS)-5,8-dimethyl-octahydro-2H-1,4-benzoxazine with biological receptors at an atomic level. These studies have provided valuable insights into how the compound's structure influences its binding affinity and specificity. Such computational approaches are increasingly being used to guide experimental design and accelerate the discovery of novel therapeutic agents.

The synthesis of Rac-(4aR,8aS)-5,8-dimethyl-octahydro-2H-1,4-benzoxazine presents unique challenges due to its complex stereochemistry. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for both laboratory research and potential clinical trials. The development of efficient synthetic routes is crucial for translating promising leads into viable drug candidates.

Given its structural complexity and potential biological activity, Rac-(4aR,8aS)-5,8-dimethyl-octahydro-2H-1,4-benzoxazine represents an exciting area of research within medicinal chemistry. Further studies are needed to fully elucidate its mechanisms of action and explore its therapeutic potential. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play a significant role in the development of next-generation pharmaceuticals.

The future directions for research on Rac-(4aR,8aS)-5,8-dimethyl-octahydro-2H-1,4-benzoxazine may include exploring its derivatives to optimize bioavailability and target specificity. Additionally, investigating its role in preclinical models could provide valuable data on its safety and efficacy before moving into human trials. Collaborative efforts between synthetic chemists and biologists will be essential in unraveling the full potential of this compound.

In conclusion, Rac-(4aR,8aS)-5,8-dimethyl-octahydro-2H-1,4-benzoxazine (CAS No. 2137440-35-6) is a promising compound with a unique structure that warrants further exploration in pharmaceutical research. Its potential applications in treating various diseases make it a valuable candidate for future drug development efforts. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to make significant contributions to the field of medicinal chemistry.